6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone

• IUPAC Name: 6-[[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy]-2-methylpyridazin-3-one
• InChI: InChI=1S/C12H17N7O2/c1-4-13-10-15-11(14-5-2)17-12(16-10)21-8-6-7-9(20)19(3)18-8/h6-7H,4-5H2,1-3H3,(H2,13,14,15,16,17)
• InChI Key: HTVSVHLBRAEKKN-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)OC2=NN(C(=O)C=C2)C)NCC
• Molecular Formula: C12H17N7O2
• Molecular Weight: 291.31 g/mol

Description

6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2001 by Bayer AG, and since then, it has been the subject of numerous scientific studies aimed at understanding its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone 41-2272 involves the activation of the enzyme soluble guanylate cyclase (sGC). This enzyme is responsible for the production of cyclic guanosine monophosphate (cGMP), which is a key signaling molecule that regulates various physiological processes such as smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By activating sGC, this compound 41-2272 can increase the production of cGMP, which in turn leads to the relaxation of smooth muscle cells and the dilation of blood vessels.
Biochemical and Physiological Effects:
This compound 41-2272 has been shown to have a wide range of biochemical and physiological effects. In addition to its vasodilatory effects, this compound can also inhibit platelet aggregation, reduce inflammation, and protect against oxidative stress. Furthermore, this compound 41-2272 has been shown to have neuroprotective effects, and it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone 41-2272 in lab experiments is its high purity and stability. This compound is relatively easy to synthesize and purify, and it has a long shelf life. Furthermore, this compound 41-2272 has been extensively studied, and its mechanism of action is well understood, which makes it a valuable tool for researchers studying various physiological processes.
However, there are also some limitations to using this compound 41-2272 in lab experiments. One of the main limitations is its high cost, which may limit its use in certain research applications. Additionally, this compound 41-2272 is a relatively potent compound, and care must be taken to ensure that it is used safely and in accordance with appropriate laboratory protocols.

Future Directions

There are many potential future directions for research on 6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone 41-2272. Some possible areas of investigation include:
1. Further studies on the potential therapeutic applications of this compound 41-2272 in the treatment of cardiovascular diseases such as hypertension and pulmonary arterial hypertension.
2. Investigations into the neuroprotective effects of this compound 41-2272, and its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Studies on the potential anti-inflammatory and antioxidant effects of this compound 41-2272, and its potential applications in the treatment of various inflammatory and oxidative stress-related diseases.
4. Investigations into the potential use of this compound 41-2272 as a research tool for studying various physiological processes, including smooth muscle relaxation, platelet aggregation, and neurotransmitter release.
5. Studies on the pharmacokinetics and pharmacodynamics of this compound 41-2272, and the development of new formulations and delivery methods for this compound.
Conclusion:
This compound 41-2272 is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of research. This compound has a well-understood mechanism of action, and it has been shown to have a wide range of biochemical and physiological effects. While there are some limitations to using this compound 41-2272 in lab experiments, its high purity and stability make it a valuable tool for researchers studying various physiological processes. There are many potential future directions for research on this compound 41-2272, and further studies on this compound may lead to the development of new treatments for a wide range of diseases and conditions.

Synthesis Methods

The synthesis of 6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone 41-2272 involves the reaction of 2-methyl-3(2H)-pyridazinone with 4,6-bis(ethylamino)-1,3,5-triazine in the presence of a base such as sodium hydroxide. The resulting compound is then purified using various techniques such as column chromatography and recrystallization. The yield of this synthesis method is typically high, and the purity of the final product is excellent.

Scientific Research Applications

6-{[4,6-bis(ethylamino)-1,3,5-triazin-2-yl]oxy}-2-methyl-3(2H)-pyridazinone 41-2272 has been extensively studied for its potential therapeutic applications in various fields of research. One of the most promising applications of this compound is in the treatment of cardiovascular diseases such as hypertension and pulmonary arterial hypertension. Studies have shown that this compound 41-2272 can increase the production of nitric oxide, which is a potent vasodilator that can help to lower blood pressure and improve blood flow to the lungs.